1-(4-Chloro-3-methylbenzyl)piperazine

• Molecular Formula: C12H17FN2
• Molecular Weight: 208.27 g/mol
• IUPAC Name: 1-[(4-fluoro-3-methylphenyl)methyl]piperazine
• InChI: InChI=1S/C12H17FN2/c1-10-8-11(2-3-12(10)13)9-15-6-4-14-5-7-15/h2-3,8,14H,4-7,9H2,1H3
• InChI Key: JRMQEUVLVAERPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CN2CCNCC2)F

Description

1-(4-Chloro-3-methylbenzyl)piperazine is a piperazine derivative featuring a 4-chloro-3-methylbenzyl group attached to the piperazine ring. Piperazine derivatives are widely studied for their pharmacological and biochemical properties, including receptor binding affinity, cytotoxicity, and antibacterial activity. Key structural variations in piperazine derivatives include:

• Substituent positions (e.g., chloro at para- vs. meta-positions on the aromatic ring).
• Functional groups (e.g., benzoyl, benzhydryl, or sulfonyl substitutions).
• Additional modifications (e.g., methyl, methoxy, or trifluoromethyl groups).

Comparison with Similar Compounds

Cytotoxicity and Anticancer Activity

Several analogs demonstrate cytotoxic effects against cancer cell lines (Table 1). For example:

• 1-(4-Chlorobenzhydryl)piperazine derivatives (5a–g) : These compounds, synthesized via nucleophilic substitution with benzoyl chlorides, showed significant growth inhibition across liver (HEPG2, HUH7), breast (MCF7), and colon (HCT-116) cancer cell lines. Compound 5a (CAS: 924504-29-0) exhibited time-dependent cytotoxicity, suggesting in situ stability .
• 1-Benzyl-4-(4-chlorobenzoyl)piperazine (1g) : This derivative, synthesized from 4-chlorobenzoic acid and 1-benzylpiperazine, showed moderate cytotoxicity but improved solubility due to the benzoyl group .

Table 1: Cytotoxic Piperazine Analogs

Compound	Substituents	Key Activity (IC₅₀)	Cell Lines Tested	Reference
5a	4-Chlorobenzhydryl-benzoyl	2.1–5.8 μM	HUH7, MCF7, HCT-116
1g	4-Chlorobenzoyl-benzyl	8.3–12.4 μM	Not specified

Key Insight : The 4-chlorobenzhydryl group in 5a enhances cytotoxicity compared to simpler benzyl or benzoyl derivatives, likely due to increased lipophilicity and membrane penetration .

Receptor Binding and Psychoactive Properties

Piperazine derivatives often interact with serotonin (5-HT) receptors, influencing their therapeutic and psychoactive profiles:

• 1-(3-Chlorophenyl)piperazine (mCPP) : A metabolite of antidepressants, mCPP binds to 5-HT_1B/2C receptors, causing variable effects on sympathetic nerve discharge (e.g., increased or decreased activity) .
• 1-(3-Trifluoromethylphenyl)piperazine (TFMPP) : Selective for 5-HT_1B receptors (65-fold selectivity over 5-HT_1A), it is used in hybrid psychoactive compounds mimicking MDMA .
• 1-(3-Chloro-4-methylphenyl)piperazine: The addition of a 4-methyl group enhances dopamine transporter ligand activity compared to non-methylated analogs .

Structural Influence :

• Chloro at meta-position (e.g., mCPP) increases 5-HT_1B/2C affinity.
• Methyl or trifluoromethyl groups improve receptor selectivity and metabolic stability .

Antibacterial Activity and Physicochemical Properties

Substituents on the piperazine ring significantly impact antibacterial efficacy and drug-like properties:

• 1-(Substituted phenyl)piperazine derivatives : Bulky groups (e.g., 4-methylbenzyl) reduce antibacterial activity due to steric hindrance, while carboxyl groups enhance DNA topoisomerase II inhibition via Mg²⁺ interactions .
• 1-(4-Chlorobenzyl)-4-(4-methylsulfanylbenzyl)piperazine : The methylsulfanyl group improves solubility and bioavailability compared to chlorobenzyl derivatives .

Table 2: Antibacterial and Solubility Profiles

Compound	Substituents	Antibacterial Activity	Solubility	Reference
4e–g (triazol-4-amine)	4-Methylbenzyl	Moderate (MIC: 8–16 μg/mL)	Low
1-(4-Chlorobenzyl)-4-...	4-Methylsulfanylbenzyl	Not tested	High (logP: 2.1)

Substituent Position and Bioactivity

• Para-chloro (e.g., 5a): Enhances cytotoxicity and receptor affinity.
• Meta-chloro (e.g., mCPP): Favors serotonin receptor interactions.
• Hybrid substituents (e.g., 3-chloro-4-methyl): Improve selectivity for dopamine transporters .

Functional Group Impact

• Benzoyl groups : Increase solubility but reduce membrane permeability.
• Sulfonyl groups : Improve metabolic stability and bioavailability .